Cas no 871696-12-7 (9-Hexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole)

9-Hexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole structure
871696-12-7 structure
Product Name:9-Hexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
CAS No:871696-12-7
MF:C30H43B2NO4
MW:503.288728952408
MDL:MFCD30187269
CID:2163444
PubChem ID:354335468
Update Time:2024-10-26

9-Hexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

    • N-octyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)carbazole
    • 9-Hexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
    • 9-Octylcarbazole-2,7-diboronic acid dipinacol ester
    • AK542374
    • 9-HEXYL-2,7-BIS(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)CARBAZOLE
    • 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-9-hexyl-9H-carbazole
    • 9-Hexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole (ACI)
    • MDL: MFCD30187269
    • Inchi: 1S/C30H43B2NO4/c1-10-11-12-13-18-33-25-19-21(31-34-27(2,3)28(4,5)35-31)14-16-23(25)24-17-15-22(20-26(24)33)32-36-29(6,7)30(8,9)37-32/h14-17,19-20H,10-13,18H2,1-9H3
    • InChI Key: VUJPSYQJTJSPOI-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3C4C=CC(B5OC(C)(C)C(C)(C)O5)=CC=4N(CCCCCC)C=3C=2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 725
  • Topological Polar Surface Area: 41.8

Experimental Properties

  • Melting Point: 221.0 to 225.0 deg-C

9-Hexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449038175-1g
9-Hexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole
871696-12-7 97%
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abcr
AB443706-250 mg
9-Hexyl-2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-carbazole; .
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871696-12-7 97%
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